3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C17H23ClN2O3
• Molecular Weight: 338.8 g/mol
• IUPAC Name: benzyl 3-[[(2-chloroacetyl)-methylamino]methyl]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C17H23ClN2O3/c1-19(16(21)10-18)11-15-8-5-9-20(12-15)17(22)23-13-14-6-3-2-4-7-14/h2-4,6-7,15H,5,8-13H2,1H3
• Standard InChI Key: YAOHDXNNKFCZNZ-UHFFFAOYSA-N
• SMILES: CN(CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CCl
• Canonical SMILES: CN(CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CCl

Introduction

Structural and Molecular Characterization

The compound features a piperidine ring—a six-membered saturated heterocycle containing one nitrogen atom—substituted at the 3-position with a [(2-chloroacetyl)-methylamino]methyl group and at the 1-position with a benzyl ester. Its molecular formula is C₁₇H₂₃ClN₂O₃, with a molar mass of 338.8 g/mol. Key structural elements include:

• Piperidine core: Provides conformational rigidity and influences pharmacokinetic properties.

• Chloroacetyl group: Enhances electrophilicity, enabling nucleophilic substitution reactions.

• Benzyl ester: Improves solubility and serves as a protective group for carboxylic acids.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₁₇H₂₃ClN₂O₃
Molar Mass (g/mol)	338.8
CAS Number	1354006-82-8 (R-enantiomer)
SMILES	CN(CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CCl

Synthesis and Structural Elucidation

Synthetic Routes

The synthesis typically involves multi-step protocols:

• Piperidine functionalization: Introduction of the aminomethyl group via reductive amination or alkylation.

• Chloroacetylation: Reaction of the secondary amine with chloroacetyl chloride in the presence of a base (e.g., triethylamine).

• Benzyl esterification: Protection of the carboxylic acid using benzyl bromide and a coupling agent like HATU.

• Step 1: Piperidine-3-carboxylic acid is reacted with methylamine and formaldehyde under reductive conditions to form 3-(methylaminomethyl)piperidine.

• Step 2: Chloroacetylation using chloroacetyl chloride in dichloromethane.

• Step 3: Benzyl ester formation via carbodiimide-mediated coupling with benzyl alcohol.

Spectroscopic Characterization

• ¹H NMR: Signals at δ 7.35–7.25 (benzyl aromatic protons), δ 4.55 (ester CH₂), and δ 3.85 (chloroacetyl CH₂).

• HRMS: [M+H]⁺ peak at m/z 339.1471 (calculated for C₁₇H₂₃ClN₂O₃).

Physicochemical Properties

The compound exhibits moderate solubility in polar organic solvents (e.g., DMSO, ethanol) but limited aqueous solubility (<10 μM at pH 7.4). Its stability is pH-dependent, with degradation observed under strongly acidic or basic conditions.

Table 2: Physicochemical Data

Property	Value
Melting Point	98–102°C
LogP (Partition Coeff.)	2.8
Solubility in DMSO	>50 mg/mL

Chemical Reactivity

Nucleophilic Substitution

The chloroacetyl group undergoes substitution with nucleophiles (e.g., amines, thiols), enabling derivatization. For example, reaction with piperazine yields a tertiary amine product.

Ester Hydrolysis

Under basic conditions (e.g., NaOH), the benzyl ester is hydrolyzed to the carboxylic acid, a key step in prodrug activation.

Amide Formation

The free amine (after deprotection) participates in amide couplings, facilitating integration into peptidomimetics.

Compound	IC₅₀ (PI3K Inhibition)
Isopropyl-substituted analogue	12 nM
Tert-butyl ester analogue	45 nM

Applications in Medicinal Chemistry

Drug Intermediate

Used in synthesizing kinase inhibitors and protease inhibitors, leveraging its modular structure.

Prodrug Development

The benzyl ester enhances membrane permeability, with hydrolysis yielding active metabolites in target tissues.

Structure-Activity Relationship (SAR) Studies

Modifications to the chloroacetyl or benzyl groups have been explored to optimize potency and selectivity.

Comparative Analysis with Structural Analogues

Isopropyl vs. Methyl Substitution

Replacing the methyl group with isopropyl (as in) increases steric bulk, reducing metabolic clearance but lowering solubility.

Benzyl Ester vs. Tert-Butyl Ester

The tert-butyl analogue () exhibits greater stability but requires harsher conditions for hydrolysis.